Cas no 56969-37-0 (11-chloro-2-[2-(diethylamino)ethyl]-8-methyl-6h-[1,2,4]triazino[4,3-d][1,4]benzodiazepine-3,4,7-trione;hydrochloride)

• Product name: 11-chloro-2-[2-(diethylamino)ethyl]-8-methyl-6h-[1,2,4]triazino[4,3-d][1,4]benzodiazepine-3,4,7-trione;hydrochloride
• CAS No: 56969-37-0
• MF: C₁₈H₂₃Cl₂N₅O₃
• MW: 428.312921762466
• CID: 946265
• PubChem ID: 12472010

11-chloro-2-[2-(diethylamino)ethyl]-8-methyl-6h-[1,2,4]triazino[4,3-d][1,4]benzodiazepine-3,4,7-trione;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 11-chloro-2-[2-(diethylamino)ethyl]-8-methyl-6H-[1,2,4]triazino[4,3-d][1,4]benzodiazepine-3,4,7-trione,hydrochloride
• 11-chloro-2-[2-(diethylamino)ethyl]-8-methyl-6h-[1,2,4]triazino[4,3-d][1,4]benzodiazepine-3,4,7-trione
• hydrochloride
• DTXSID90499580
• NSC-294367
• 56969-37-0
• 11-Chloro-2-[2-(diethylamino)ethyl]-8-methyl-2,8-dihydro[1,2,4]triazino[4,3-d][1,4]benzodiazepine-3,4,7(6H)-trione--hydrogen chloride (1/1)
• NSC294367
• 11-chloro-2-[2-(diethylamino)ethyl]-8-methyl-6h-[1,2,4]triazino[4,3-d][1,4]benzodiazepine-3,4,7-trione;hydrochloride

• Inchi： InChI=1S/C18H22ClN5O3.ClH/c1-4-22(5-2)8-9-24-18(27)17(26)23-11-15(25)21(3)14-7-6-12(19)10-13(14)16(23)20-24;/h6-7,10H,4-5,8-9,11H2,1-3H3;1H
• InChI Key： VFNWRHWJOKXIFI-UHFFFAOYSA-N
• SMILES： CCN(CC)CCN1C(=O)C(=O)N2CC(=O)N(C3=C(C2=N1)C=C(C=C3)Cl)C.Cl

Computed Properties

• Exact Mass: 391.14136
• Monoisotopic Mass: 427.118
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 651
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.5A^2

Experimental Properties

• Density: 1.38
• Boiling Point: 577.8°C at 760 mmHg
• Flash Point: 303.2°C
• Refractive Index: 1.65
• PSA: 76.53